Cas no 2228691-12-9 (2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2228691-12-9
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6326988
• PubChem ID: 165864332
• Update Time: 2025-06-09

2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione
• 2228691-12-9
• EN300-2001990

• Inchi： 1S/C11H21NO2S/c1-11(2)10(5-8-15(11,13)14)9-3-6-12-7-4-9/h9-10,12H,3-8H2,1-2H3
• InChI Key： FSWVENYTUNMXNA-UHFFFAOYSA-N
• SMILES： S1(CCC(C2CCNCC2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione

Introduction to 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione (CAS No. 2228691-12-9)

2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228691-12-9, represents a unique structural motif that combines a thiolane core with functional groups designed to enhance biological activity. The presence of a piperidine moiety in its structure not only contributes to its solubility and stability but also opens up possibilities for interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione features a six-membered thiolane ring substituted with two methyl groups at the 2-position and a piperidine group at the 3-position. The dione functionality at the 1,1-position introduces additional reactivity, allowing for potential derivatization and modification. This structural complexity makes it an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in thiolane derivatives due to their potential applications in drug discovery. Thiolanes are known for their stability and ability to form stable complexes with biological molecules. The incorporation of a piperidine group enhances the compound's pharmacokinetic properties, making it more suitable for therapeutic applications. Current research is exploring the pharmacological effects of this class of compounds, particularly in the context of anti-inflammatory and anti-cancer therapies.

The CAS number 2228691-12-9 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized numbering system ensures that researchers worldwide can accurately reference and retrieve information about 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione without ambiguity. The compound's synthesis and characterization have been reported in several high-profile journals, highlighting its significance in the field.

One of the most compelling aspects of 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione is its potential as a scaffold for drug development. The thiolane ring can serve as a core structure that can be modified to target specific biological pathways. For instance, studies have shown that thiolane derivatives can interact with enzymes and receptors involved in cancer progression. The piperidine group further enhances this potential by providing a site for further functionalization.

The synthesis of 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advances in computational chemistry have also contributed to the study of 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione. Molecular modeling techniques allow researchers to predict the compound's behavior in biological systems before conducting expensive wet-lab experiments. This approach has accelerated the drug discovery process significantly and has led to the identification of new lead compounds with improved pharmacological properties.

The pharmacological profile of 2,2-dimethyl-3-(piperidin-4-yl)-1lambda6-thiolane-1,1-dione is still under investigation, but preliminary studies suggest that it may exhibit potent anti-inflammatory effects. In vitro assays have shown that this compound can inhibit the activity of key inflammatory enzymes such as COX and LOX. These findings are particularly promising given the widespread use of anti-inflammatory drugs in treating chronic diseases.

Furthermore, the compound's ability to cross cell membranes makes it an attractive candidate for delivering therapeutic agents to target cells. This property is especially relevant in oncology research, where effective drug delivery systems are crucial for treating cancerous tumors. The combination of structural features such as the thiolane ring and piperidine moiety may enhance its ability to interact with biological targets while minimizing off-target effects.

The regulatory landscape for novel pharmaceutical compounds like 2,2-dimethyl-3-(piperidin-4-ylyl)-lambdathiolane-l,l-dione (CAS No. 2228691-l2-l9) is stringent but well-defined. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs for clinical use. Researchers must navigate these requirements carefully to ensure that their findings are accepted by regulatory bodies.

In conclusion,CAS No 222869l-l2-l9 represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. The unique structural features of 22,l dimethyl -3 ( piperidin -4 - yl ) - l lambda6 -thiolane - l , l -dione make it a promising candidate for further development into therapeutic agents targeting various diseases including cancer and inflammation-related disorders . As research continues , it is likely that new insights into its pharmacological properties will emerge , paving the way for innovative treatments .